Cas no 5280-95-5 (Urea,N-[2-[(2-aminoethyl)amino]ethyl]-N'-octyl-)

• Product name: Urea,N-[2-[(2-aminoethyl)amino]ethyl]-N'-octyl-
• CAS No: 5280-95-5
• MF: C₂₁H₁₄ClNO₃
• MW: 363.793764591217
• CID: 386001
• PubChem ID: 5216467

Urea,N-[2-[(2-aminoethyl)amino]ethyl]-N'-octyl- Chemical and Physical Properties

Names and Identifiers

• Urea,N-[2-[(2-aminoethyl)amino]ethyl]-N'-octyl-
• 6-[(2-chlorophenyl)methoxy]-2-(pyridin-3-ylmethylidene)-1-benzofuran-3-one
• DTXSID10410671
• AC1NQ78G
• 5280-95-5

• Inchi： InChI=1S/C21H14ClNO3/c22-18-6-2-1-5-15(18)13-25-16-7-8-17-19(11-16)26-20(21(17)24)10-14-4-3-9-23-12-14/h1-12H,13H2
• InChI Key： IRSDEHUWUWRNFH-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)COC2=CC3=C(C=C2)C(=O)C(=CC4=CN=CC=C4)O3)Cl

Computed Properties

• Exact Mass: 363.06632
• Monoisotopic Mass: 363.066221
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 48.4
• XLogP3: 4.6

Experimental Properties

• Density: 1.379
• Boiling Point: 568.9°Cat760mmHg
• Flash Point: 297.9°C
• Refractive Index: 1.685
• PSA: 48.42